2-cyano-N-hexylacetamide

• IUPAC Name: 2-cyano-N-hexylacetamide
• InChI: InChI=1S/C9H16N2O/c1-2-3-4-5-8-11-9(12)6-7-10/h2-6,8H2,1H3,(H,11,12)
• InChI Key: DCCCNVZBXUDMLF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC(=O)CC#N
• Molecular Formula: C9H16N2O
• DSSTOX Substance ID: DTXSID70402618
• Molecular Weight: 168.24 g/mol
• CAS RN: 52493-37-5

Description

. .

Synthesis Analysis

The synthesis of cyanoacetamides, such as 2-cyano-N-hexylacetamide, can be carried out in several ways. .

Molecular Structure Analysis

.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. .

Physical And Chemical Properties Analysis

. .

Scientific Research Applications

Heterocyclic Synthesis

2-Cyano-N-hexylacetamide and its derivatives play a significant role in heterocyclic synthesis. They are used as intermediates for creating various heterocyclic systems, which are crucial in the development of synthetically useful and novel compounds (Gouda et al., 2015).

Biological Activities

Some derivatives of 2-cyano-N-hexylacetamide have shown promising results in in-vivo and in-vitro examinations for anti-inflammatory, ulcerogenic, and antipyretic properties. This highlights their potential for therapeutic applications (Fayed et al., 2021).

Surfactant and Antimicrobial Properties

The compound has been used to synthesize nonionic surfactants containing a heterocyclic nucleus. These synthesized compounds also exhibit antimicrobial properties, demonstrating their potential in both industrial and medical fields (El-Sayed & Ahmed, 2016).

Catalytic Applications

2-Cyano-N-hexylacetamide derivatives have been explored for catalytic applications, including in palladium and platinum cyanoximates. These applications are relevant in the field of inorganic chemistry, particularly for developing new catalytic methods and materials (Eddings et al., 2004).

Drug Synthesis

This chemical has been used in the synthesis of various drugs, particularly those with antimicrobial properties. Its utilization in the synthesis of novel heterocycles such as iminocoumarine, thiazole, dihydropyridine, and imidazole or benzoimidazole emphasizes its versatility in pharmaceutical applications (Ewies & Abdelsalaam, 2020).

Mechanism of Action

Target of Action

Cyanoacetamide derivatives, to which 2-cyano-n-hexylacetamide belongs, are known to be precursors for heterocyclic synthesis . They are extensively used as reactants to form a variety of heterocyclic compounds .

Mode of Action

Cyanoacetamide derivatives are known to undergo various condensation and substitution reactions due to the active hydrogen on c-2 of these compounds . The carbonyl and cyano functions of these compounds enable reactions with common bidentate reagents .

Biochemical Pathways

It’s known that cyanoacetamide derivatives can participate in the synthesis of various organic heterocycles , which may influence multiple biochemical pathways.

Result of Action

Many derivatives of cyanoacetamide have been reported to exhibit diverse biological activities , suggesting potential molecular and cellular effects.

Safety and Hazards

. .

Future Directions

. However, more research is needed to fully explore its potential.

Synthesis routes and methods

Procedure details

Ethyl cyanoacetate (113 g., 1.0 mole), n-hexylamine (101 g., 1.0 mole) and methyl cellosolve (200 ml.) are refluxed with stirring for 1.5 hours and the solvent is removed under reduced pressure to give N-(n-hexyl) cyanoacetamide.